2-(Cyclohexylamino)acetohydrazide (non-preferred name)

• Molecular Formula: C8H17N3O
• Molecular Weight: 171.24 g/mol
• IUPAC Name: 2-(cyclohexylamino)acetohydrazide
• InChI: InChI=1S/C8H17N3O/c9-11-8(12)6-10-7-4-2-1-3-5-7/h7,10H,1-6,9H2,(H,11,12)
• InChI Key: TWEJEHVHPBBOGJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NCC(=O)NN

Description

2-(Cyclohexylamino)acetohydrazide is a chemical compound that belongs to the class of hydrazides It is characterized by the presence of a cyclohexylamino group attached to an acetohydrazide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Cyclohexylamino)acetohydrazide typically involves the reaction of cyclohexylamine with acetohydrazide. The reaction is carried out under controlled conditions to ensure the formation of the desired product. One common method involves the condensation of cyclohexylamine with acetohydrazide in the presence of a suitable catalyst .

Industrial Production Methods

Industrial production of 2-(Cyclohexylamino)acetohydrazide may involve large-scale synthesis using similar reaction conditions as in laboratory settings. The process is optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques .

Chemical Reactions Analysis

Types of Reactions

2-(Cyclohexylamino)acetohydrazide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: It can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Various nucleophiles and electrophiles can be used under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

2-(Cyclohexylamino)acetohydrazide has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of heterocyclic compounds and other complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in various medical conditions.

Industry: It is used in the production of organic nanoparticles and as a corrosion inhibitor in industrial applications.

Mechanism of Action

The mechanism of action of 2-(Cyclohexylamino)acetohydrazide involves its interaction with specific molecular targets. It can act as a nucleophile, participating in various chemical reactions. The compound’s effects are mediated through its interaction with enzymes and other proteins, influencing biochemical pathways .

Comparison with Similar Compounds

Similar Compounds

• 2-Cyano-N’-(2-chlorobenzylidene)acetohydrazide
• 2-Cyano-N’-(4-dimethylaminobenzylidene)acetohydrazide
• N’-((2-chloroquinolin-3-yl)methylene)-2-cyanoacetohydrazide

Uniqueness

2-(Cyclohexylamino)acetohydrazide is unique due to its specific structure, which imparts distinct chemical and biological properties.